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Compound of Interest

Compound Name: Boc-Ala(Me)-H117

Cat. No.: B15568598

Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling Boc-Ala(Me)-H117. The following

procedures are designed to ensure safe handling, use, and disposal of this compound in a

laboratory setting.

Hazard Identification and Personal Protective
Equipment (PPE)
While a specific Safety Data Sheet (SDS) for Boc-Ala(Me)-H117 is not readily available, data

from structurally similar compounds, such as BOC-N-Methyl-L-alanine, indicate that it may

cause skin and serious eye irritation.[1] Therefore, appropriate personal protective equipment is

mandatory to prevent exposure.

Table 1: Recommended Personal Protective Equipment (PPE) for Handling Boc-Ala(Me)-H117
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PPE Category Item Specification and Use

Eye Protection Safety Goggles

Chemical splash goggles are

required to protect against dust

particles and potential

splashes.[2]

Hand Protection Nitrile Gloves

Disposable nitrile gloves

should be worn to prevent skin

contact.[2][3] Always inspect

gloves for integrity before use

and wash hands after removal.

[4]

Body Protection Laboratory Coat

A long-sleeved lab coat is

necessary to protect skin and

clothing from contamination.[2]

[5]

Respiratory N95 Respirator

Use a NIOSH-approved N95

respirator or higher, particularly

when handling the powder

outside of a certified chemical

fume hood, to avoid inhalation

of dust.

Safe Handling and Operational Workflow
Adherence to a strict operational workflow is critical to minimize exposure and ensure the

integrity of the experiment.

Diagram 1: Experimental Workflow for Handling Boc-Ala(Me)-H117
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Caption: Workflow for safe handling of Boc-Ala(Me)-H117.
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Experimental Protocol:

Preparation:

Put on all required PPE as specified in Table 1.

Ensure a certified chemical fume hood is operational.

Carefully weigh the required amount of Boc-Ala(Me)-H117, avoiding the creation of dust.

Handling and Use:

Perform all manipulations, including dissolution and addition to reaction mixtures, within

the chemical fume hood.

Cleanup and Disposal:

Wipe down all surfaces with an appropriate solvent to decontaminate the work area.

Dispose of all contaminated materials, including gloves, weigh boats, and empty

containers, in a designated hazardous waste container.

Remove PPE in the correct order to avoid cross-contamination.

Disposal Plan
Proper disposal of Boc-Ala(Me)-H117 and associated contaminated waste is crucial to prevent

environmental contamination and ensure regulatory compliance.

Diagram 2: Waste Disposal Logical Flow
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Caption: Disposal plan for Boc-Ala(Me)-H117 waste.

Disposal Protocol:

Segregation:

Do not mix waste with other chemical waste streams unless compatibility is confirmed.

Collect all solid waste, such as contaminated gloves, wipes, and plasticware, in a clearly

labeled, sealed container for solid chemical waste.

Collect any unused solutions or reaction mixtures containing Boc-Ala(Me)-H117 in a

separate, clearly labeled container for liquid chemical waste.

Storage:
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Store waste containers in a designated, well-ventilated, and secure area away from

incompatible materials.

Disposal:

All waste must be disposed of through your institution's environmental health and safety

office or a licensed chemical waste disposal contractor. Do not pour down the drain or

dispose of in regular trash.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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